Cas no 38213-69-3 (Bis(maltolato)oxovanadium(IV))

• Product Name: Bis(maltolato)oxovanadium(IV)
• CAS No: 38213-69-3
• MF: C₁₂H₁₀O₇V
• MW: 317.145105838776
• MDL: MFCD02684072
• CID: 312382
• PubChem ID: 3035454
• Update Time: 2025-10-29

Bis(maltolato)oxovanadium(IV) Chemical and Physical Properties

Names and Identifiers

• Vanadium,bis[3-(hydroxy-kO)-2-methyl-4H-pyran-4-onato-kO4]oxo-, (SP-5-31)-
• Bis(maltolato)oxovanadium(IV)
• 2-methyl-4-oxopyran-3-olate,oxovanadium(2+)
• (SP-5-31)-bis(3-hydroxy-2-methyl-4H-pyran-4-onato-O3,O4)oxo-vanadium
• BIS(MALTOLATO)OXOVANADIUM
• Bmov(IV)
• BIS((2-METHYL-4-OXO-PYRAN-3-YL)OXY)-OXO-VANADIUM
• Vanadium, bis(3-hydroxy-2-methyl-4H-pyran-4-onato-O3,O4)oxo-, (SP-5-31)-
• DTXSID50191593
• 2-methyl-4-oxopyran-3-olate
• AKOS030240247
• 38213-69-3
• HA933D78YW
• Bis maltolato oxovanadium,Bis(maltolato)oxovanadium (IV),
• VO(MA)2
• UNII-HA933D78YW
• SCHEMBL12489157
• 2-methyl-4-oxopyran-3-olate;oxovanadium(2+)

• MDL： MFCD02684072
• Inchi： 1S/2C6H6O3.O.V/c2*1-4-6(8)5(7)2-3-9-4;;/h2*2-3,8H,1H3;;/q;;;+2/p-2
• InChI Key： XUOLEICXAPEOSI-UHFFFAOYSA-L
• SMILES： [V+2]=O.O1C=CC(C(=C1C)[O-])=O.O1C=CC(C(=C1C)[O-])=O

Computed Properties

• Exact Mass: 316.98700
• Monoisotopic Mass: 316.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Melting Point: >300°C (dec.)
• Boiling Point: 284.7°Cat760mmHg
• Flash Point: 127.3°C
• PSA: 95.95000
• LogP: 1.46380

Bis(maltolato)oxovanadium(IV) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on Bis(maltolato)oxovanadium(IV)

Bis(maltolato)oxovanadium(IV): A Comprehensive Overview

Bis(maltolato)oxovanadium(IV), also known by its CAS number 38213-69-3, is a coordination compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which consists of a vanadium(IV) center coordinated to two maltolato ligands. The molecular formula of this compound is C₁₂H₁₆O₈V, and it exhibits a bright yellow crystalline form under standard conditions.

The synthesis of Bis(maltolato)oxovanadium(IV) typically involves the reaction of vanadium salts with maltol (3-hydroxy-2-pyrone), under controlled pH conditions. The reaction mechanism involves the deprotonation of maltol to form the maltolato ligand, which then coordinates with the vanadium ion to form the final product. This compound is highly stable under ambient conditions and is soluble in polar solvents such as water and ethanol.

Recent studies have highlighted the potential applications of Bis(maltolato)oxovanadium(IV) in various fields. In the realm of catalysis, this compound has been found to exhibit exceptional catalytic activity in oxidation reactions, particularly in the epoxidation of alkenes. The unique electronic configuration of vanadium(IV), combined with the chelating properties of maltolato ligands, makes this compound an efficient catalyst for such reactions. Moreover, research has shown that Bis(maltolato)oxovanadium(IV) can be used as a precursor for the synthesis of other vanadium-based materials with tailored properties.

In the field of pharmacology, Bis(maltolato)oxovanadium(IV) has been investigated for its potential as an anti-diabetic agent. Vanadium compounds are known to mimic the action of insulin in certain biological systems, and this compound has shown promise in improving glucose metabolism in experimental models. Studies have demonstrated that Bis(maltolato)oxovanadium(IV) can enhance insulin sensitivity and reduce blood glucose levels without causing significant side effects. These findings have sparked interest in further research to explore its therapeutic potential.

The structural properties of Bis(maltolato)oxovanadium(IV) have also been extensively studied using techniques such as X-ray crystallography and spectroscopy. These studies have revealed that the compound adopts a distorted octahedral geometry around the vanadium center, with two maltolato ligands occupying adjacent positions. The coordination environment influences the electronic properties of the compound, which in turn affects its reactivity and functionality.

In terms of environmental applications, Bis(maltolato)oxovanadium(IV) has been explored as a potential agent for water treatment. Its ability to facilitate redox reactions makes it a candidate for removing harmful pollutants such as heavy metals and organic contaminants from aqueous solutions. Recent research has focused on optimizing its performance under varying pH and temperature conditions to enhance its efficiency in real-world applications.

The synthesis and characterization of Bis(maltolato)oxovanadium(IV) have also contributed to our understanding of vanadium chemistry. Vanadium is a transition metal with multiple oxidation states, and its compounds are widely used in industry due to their diverse properties. The study of this specific compound has provided insights into the role of ligand structure and metal-ligand interactions in determining the chemical behavior of vanadium complexes.

In conclusion, Bis(maltolato)oxovanadium(IV), CAS No: 38213-69-3, is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a valuable material for future innovations in catalysis, pharmacology, and environmental science.